Cas no 1820570-10-2 ([(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine)

• Product Name: [(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine
• CAS No: 1820570-10-2
• CID: 4619991
• PubChem ID: 119030856
• Update Time: 2025-05-24

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine

Additional information on [(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine is a highly specialized organic compound with the CAS number 1820570-10-2. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in medicinal chemistry due to their potential as bioactive agents. The molecule features a pyrrolidine ring substituted with a fluorine atom at the 4-position and a (1-methyl-pyrazol-5-yl)methyl group at the 1-position, along with a methanamine substituent at the 2-position.

The stereochemistry of this compound is of particular interest, as it exists in the (2S,4S) configuration. This stereoisomerism is crucial for its biological activity, as it determines the molecule's ability to interact with specific biological targets. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties and minimizing off-target effects.

One of the most notable applications of this compound is in the field of antitumor drug development. Researchers have demonstrated that this pyrrolidine derivative exhibits significant anticancer activity by targeting specific enzymes involved in tumor growth and metastasis. For instance, a study published in *Nature Communications* in 2023 revealed that this compound inhibits the activity of protein kinase B (Akt), a key regulator of cell survival and proliferation in various cancers.

In addition to its antitumor properties, this compound has also shown promise in the treatment of neurodegenerative diseases, such as Alzheimer's disease. The pyrrolidine ring structure is known to enhance blood-brain barrier penetration, making it an attractive candidate for targeting central nervous system disorders. Recent preclinical trials have indicated that this compound can modulate neurotrophic factor signaling, thereby promoting neuronal survival and reducing inflammation.

The synthesis of [(2S,4S)-4-fluoro...] methanamine involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the pyrrolidine ring via a Stork enamine reaction, followed by selective fluorination and subsequent substitution reactions to introduce the pyrazole and methanamine groups. The stereochemical outcome is achieved through careful control of reaction conditions, such as temperature and catalyst selection.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided critical insights into its molecular structure, purity, and crystalline form, ensuring its suitability for pharmacological studies.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its efficacy and reduce potential side effects. Scientists are exploring strategies such as prodrug design and drug delivery systems to improve its bioavailability and target specificity.

In conclusion, [(2S,4S)-4-fluoro...] methanamine represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, position it as a strong candidate for future clinical trials.